2-Carboxy-3-methyl-5-nitrothiophene

• Molecular Formula: C6H5NO4S
• Molecular Weight: 187.18 g/mol
• IUPAC Name: 3-methyl-5-nitrothiophene-2-carboxylic acid
• InChI: InChI=1S/C6H5NO4S/c1-3-2-4(7(10)11)12-5(3)6(8)9/h2H,1H3,(H,8,9)
• InChI Key: RCDYKNFEJSIPGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)[N+](=O)[O-])C(=O)O

Description

2-Carboxy-3-methyl-5-nitrothiophene is a useful research compound. Its molecular formula is C6H5NO4S and its molecular weight is 187.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-carboxy-3-methylthiophene (10 g, 70.3 mmol) in 80 mL of trifluoroacetic acid at 0° C. was added HNO3 (1.2 mL, 1.0 eq.) dropwise. The reaction mixture was warmed to ambient temperature and after 4 hours another 1.0 eq. of HNO3 was added. The reaction mixture was made basic with aqueous sodium bicarbonate and washed with ethyl acetate. The aqueous layer was acidified with concentrated HCl and extracted with ethyl acetate. The organic layer was dried over sodium sulfate and concentrated in vacuo to afford 5.75 g (53%) of 2-carboxy-3-methyl-5-nitrothiophene and 2-carboxy-3-methyl-4-nitrothiophene, as a yellow solid.